Tert-butyl (2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
Overview
Description
“Tert-butyl (2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate” is a chemical compound with the molecular formula C17H25BClNO4 . It has a molecular weight of 353.6 g/mol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H25BClNO4/c1-15(2,3)22-14(21)20-13-9-8-11(10-12(13)19)18-23-16(4,5)17(6,7)24-18/h8-10H,1-7H3,(H,20,21) . The canonical SMILES representation is B1(OC(C(O1)©C)©C)C2=CC(=C(C=C2)NC(=O)OC©©C) .Physical And Chemical Properties Analysis
This compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 . It has a rotatable bond count of 4 . The exact mass and monoisotopic mass are 353.1565161 g/mol . The topological polar surface area is 56.8 Ų . The complexity of the compound is 462 .Scientific Research Applications
Synthesis of Biologically Active Compounds
The compound tert-butyl (2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate is used as an important intermediate in the synthesis of various biologically active compounds. One notable example is its use in the synthesis of crizotinib , an anti-cancer medication used to treat non-small cell lung cancer .
Intermediate in Chemical Synthesis
This compound serves as a versatile intermediate in chemical synthesis processes. It is often utilized in multi-step synthetic routes to create complex molecules for research purposes .
Research on 1H-Indazole Derivatives
It is also a significant intermediate for synthesizing 1H-indazole derivatives, which are compounds of interest due to their potential pharmacological properties .
Structural Studies and Computational Analysis
The structure of derivatives of this compound has been studied using various spectroscopic methods such as FTIR, NMR, and mass spectrometry. Additionally, computational studies like DFT (Density Functional Theory) are conducted to understand their properties and reactivity .
Material Safety and Handling
Research involving this compound also extends to understanding its safety profile and handling requirements, which are crucial for laboratory safety and environmental considerations .
Molecular Weight Determination
Determining the molecular weight and related physicochemical properties of such compounds is essential for their application in scientific research .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl N-[2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25BClNO4/c1-15(2,3)22-14(21)20-13-9-8-11(10-12(13)19)18-23-16(4,5)17(6,7)24-18/h8-10H,1-7H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWETUPVLWRHMIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)NC(=O)OC(C)(C)C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25BClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl (2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate | |
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